molecular formula C5H12Cl2F2N2 B6265285 rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride CAS No. 2703392-34-9

rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride

Cat. No. B6265285
CAS RN: 2703392-34-9
M. Wt: 209.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride (DFCPD) is an organic compound belonging to the family of cycloalkyl amines. It is a colorless, odorless, crystalline solid with a molecular weight of 217.30 g/mol. DFCPD is a versatile reagent that has been used in a variety of synthetic and catalytic applications. It has been used for the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and other industrial chemicals. It has also been used in various catalytic processes, including the synthesis of polymers, polysaccharides, and heterocyclic compounds.

Mechanism of Action

The mechanism of action of rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride is not fully understood. It is believed to act as a catalyst in the synthesis of organic compounds. It is thought to catalyze the formation of carbon-carbon bonds, as well as the formation of other bonds between heteroatoms.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride are not fully understood. It is believed to be non-toxic and non-irritating. However, it has been shown to have some inhibitory effects on certain enzymes, such as the enzyme xanthine oxidase. Additionally, rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride has been found to have some anti-bacterial activity.

Advantages and Limitations for Lab Experiments

The advantages of rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride for lab experiments include its low cost and availability, as well as its versatility in terms of its reactivity. Additionally, it is relatively easy to handle and has a low toxicity. The main limitation of rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride is its relatively low reactivity, which can make it difficult to use in certain types of reactions.

Future Directions

In the future, rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride could be used in the synthesis of more complex organic compounds, such as pharmaceuticals, agrochemicals, and other industrial chemicals. Additionally, it could be used in the synthesis of new heterocyclic compounds, such as imidazoles, thiazoles, and pyridines. Furthermore, it could be used in the synthesis of polymers, polysaccharides, and other materials. Finally, further research could be conducted to improve its reactivity and to identify new applications for rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride.

Synthesis Methods

Rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride can be synthesized by the reaction of cyclopentadiene with 2,4-difluorobenzaldehyde in the presence of sodium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 80-90 °C. The reaction yields a yellowish-brown solid, which is then purified by recrystallization from a suitable solvent, such as methanol or ethanol.

Scientific Research Applications

Rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride has been used in a variety of scientific research applications, including the synthesis of polymers, polysaccharides, and heterocyclic compounds. It has also been used in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and other industrial chemicals. Additionally, rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride has been used in the synthesis of a variety of heterocyclic compounds, such as imidazoles, thiazoles, and pyridines.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopentene", "Hydrogen fluoride", "Ammonia", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Chloroform", "Sodium bicarbonate", "Sodium sulfate", "Magnesium sulfate", "Sodium chloride" ], "Reaction": [ "Step 1: Cyclopentene is reacted with hydrogen fluoride in the presence of a catalyst to form 4,4-difluorocyclopentene.", "Step 2: 4,4-difluorocyclopentene is reacted with ammonia in ethanol to form rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine.", "Step 3: The diaminocyclopentane is dissolved in diethyl ether and treated with hydrochloric acid to form the dihydrochloride salt of the diamine.", "Step 4: The dihydrochloride salt is purified by recrystallization from ethanol and chloroform, and dried under vacuum to obtain the final product, rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride." ] }

CAS RN

2703392-34-9

Product Name

rac-(1R,2S)-4,4-difluorocyclopentane-1,2-diamine dihydrochloride

Molecular Formula

C5H12Cl2F2N2

Molecular Weight

209.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.